Secretase

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  MK-8931

  B560084

  • CAS RN:
  • 1286770-55-5

  • Molecular Formula:
  • C₁₇H₁₇F₂N₅O₃S

  • Molecular Weight:
  • 409.41

  Description

  MK-8931 is a BACE1 inhibitor. MK-8931 binds significantly to β-secretase.target: BACE1.In vitro:MK-8931 can effectively reduce Aβ40 in cells with a Ki of 7.8 nM and an IC50 of 13 nM. [1] Docking revealed that, w...

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• 

  Semagacestat (LY450139)

  B1681725

  • CAS RN:
  • 425386-60-3

  • Molecular Formula:
  • C19H27N3O4

  • Molecular Weight:
  • 361.4 g/mol

  Description

  Semagacestat, also known as LY450139 or LY4501;  was a candidate drug for a causal therapy against Alzheimer's disease. It was originally developed by Eli Lilly and Ãlan, and clinical trials were conducted ...

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